Benzenemethanamine, N,N-bis(2-chloroethyl)-3-iodo-(9CI)
Overview
Description
Benzenemethanamine, N,N-bis(2-chloroethyl)-3-iodo- (9CI) is a bioactive chemical.
Scientific Research Applications
Cancer Chemotherapy Studies A study by Pettit et al. (1963) focused on synthesizing N-bis(2-chloroethyl)amines and N-bis(2-iodoethyl)benzylamines for cancer chemotherapy. The paper highlights a method for converting N-bis(2-chloroethyl)-benzylamine hydrochlorides to N-bis(2-iodoethyl)benzylamine hydroiodides, which could be useful in chemotherapy research.
Melanoma Cytotoxicity and Drug Delivery Wolf et al. (2004) conducted research on benzamide derivatives, including chlorambucil and diethylaminoethylamine, for targeted drug delivery in melanoma therapy. The study, published in Melanoma Research, found these compounds to be more toxic against melanoma cells than the parent chlorambucil, suggesting their potential in melanoma treatment [Wolf et al., 2004).
Organometallic Chemistry and Catalysis In the field of organometallic chemistry, a study by Zuo & Braunstein (2012) discussed the synthesis of N-heterocyclic dicarbene iridium(III) pincer complexes. These complexes were applied in the transfer dehydrogenation of cyclooctane, demonstrating their potential in catalytic applications [Zuo & Braunstein, 2012).
Synthesis and Binding of Metal Cations Kumar, Singh, and Singh (1992) explored the synthesis and metal cation binding properties of amide–ether–amine-containing macrocycles. Their research revealed selective extraction of lead picrate over other metal picrates, indicating potential applications in metal ion extraction and separation [Kumar, Singh, & Singh, 1992).
Conformational Analysis in Organic Chemistry Kivelä et al. (2005) conducted a conformational analysis of saturated benzoxazaphosphinine 2-oxides. Their study, focusing on stereochemistry and molecular conformations, contributes to the understanding of organic compounds' structural properties [Kivelä et al., 2005).
Photocatalytic Synthesis in Organic Chemistry Wang, Tu, Ma, Ait Tarint, and Bolm (2021) researched the photocatalytic synthesis of difluoroacetoxy-containing sulfoximines. Their work suggests applications in the development of novel photocatalytic methods for organic synthesis [Wang et al., 2021).
Polymer Science Zhao, Xu, Fang, and Yin (2012) synthesized novel aromatic polyamides using a specific phosphorylation method. This research contributes to the development of new materials in polymer science [Zhao et al., 2012).
Application in Medicinal Chemistry Jen (1965) studied the synthesis of bis(β-chloroethyl)aminomethyl-phenylalanine for tumor chemotherapy. This research provides insights into the development of new antitumor agents [Jen, 1965).
properties
CAS RN |
40372-95-0 |
|---|---|
Product Name |
Benzenemethanamine, N,N-bis(2-chloroethyl)-3-iodo-(9CI) |
Molecular Formula |
C11H14Cl2IN |
Molecular Weight |
358.04 g/mol |
IUPAC Name |
2-chloro-N-(2-chloroethyl)-N-[(3-iodophenyl)methyl]ethanamine |
InChI |
InChI=1S/C11H14Cl2IN/c12-4-6-15(7-5-13)9-10-2-1-3-11(14)8-10/h1-3,8H,4-7,9H2 |
InChI Key |
HLZFXLNNDDPEGM-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)I)CN(CCCl)CCCl |
Canonical SMILES |
C1=CC(=CC(=C1)I)CN(CCCl)CCCl |
Appearance |
Solid powder |
Other CAS RN |
40372-95-0 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Benzenemethanamine, N,N-bis(2-chloroethyl)-3-iodo- (9CI) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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